Cas no 1220037-92-2 (2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride)

2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride is a synthetic organic compound featuring a tetrahydroisoquinoline core substituted with a piperidinyl group at the 2-position, presented as a dihydrochloride salt for enhanced stability and solubility. This structure is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, particularly in central nervous system (CNS) research. The dihydrochloride form ensures improved handling and compatibility in aqueous formulations. Its rigid bicyclic framework combined with the basic piperidine moiety makes it a versatile intermediate for the development of receptor-targeting compounds. The compound is typically characterized by high purity and consistent performance in synthetic applications.
2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride structure
1220037-92-2 structure
Product Name:2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
CAS No:1220037-92-2
MF:C14H22Cl2N2
MW:289.243881702423
CID:1070569
PubChem ID:56831590
Update Time:2025-10-05

2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
    • AKOS015845496
    • 2-(Piperidin-3-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
    • 1220037-92-2
    • 2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
    • 2-piperidin-3-yl-3,4-dihydro-1H-isoquinoline;dihydrochloride
    • 2-(Piperidin-3-yl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
    • MDL： MFCD13561558
    • Inchi： 1S/C14H20N2.2ClH/c1-2-5-13-11-16(9-7-12(13)4-1)14-6-3-8-15-10-14;;/h1-2,4-5,14-15H,3,6-11H2;2*1H
    • InChI Key： KEIFFTPMNOLBNR-UHFFFAOYSA-N
    • SMILES： Cl.Cl.N1(CC2C=CC=CC=2CC1)C1CNCCC1

Computed Properties

  • Exact Mass: 288.1160041g/mol
  • Monoisotopic Mass: 288.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P041635-125mg
2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
 1220037-92-2
125mg
 $ 230.00 2022-06-03
TRC
P041635-250mg
2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride
 1220037-92-2
250mg
 $ 375.00 2022-06-03
Chemenu
CM227532-5g
2-(Piperidin-3-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
 1220037-92-2 95%
5g
 $421 2021-08-04
Chemenu
CM227532-1g
2-(Piperidin-3-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
 1220037-92-2 95%
1g
 $*** 2023-04-03
Chemenu
CM227532-5g
2-(Piperidin-3-yl)-1,2,3,4-tetrahydroisoquinoline dihydrochloride
 1220037-92-2 95%
5g
 $*** 2023-04-03

2-(3-Piperidinyl)-1,2,3,4-tetrahydroisoquinolinedihydrochloride Related Literature

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